9-[2-(4-hydroxyphenyl)-2-oxoethyl]-5-methoxy-3,3-dimethyl-2,3,4,9-tetrahydro-1H-xanthen-1-one

• Molecular Formula: C24H24O5
• Molecular Weight: 392.4 g/mol
• IUPAC Name: 9-[2-(4-hydroxyphenyl)-2-oxoethyl]-5-methoxy-3,3-dimethyl-4,9-dihydro-2H-xanthen-1-one
• InChI: InChI=1S/C24H24O5/c1-24(2)12-19(27)22-17(11-18(26)14-7-9-15(25)10-8-14)16-5-4-6-20(28-3)23(16)29-21(22)13-24/h4-10,17,25H,11-13H2,1-3H3
• InChI Key: BXLJMASGWFGMML-UHFFFAOYSA-N
• SMILES: CC1(CC2=C(C(C3=C(O2)C(=CC=C3)OC)CC(=O)C4=CC=C(C=C4)O)C(=O)C1)C

Description

9-[2-(4-hydroxyphenyl)-2-oxoethyl]-5-methoxy-3,3-dimethyl-2,3,4,9-tetrahydro-1H-xanthen-1-one, commonly known as XTT, is a fluorescent dye used in biochemical and physiological research. XTT is a tetrazolium salt that is reduced by mitochondrial dehydrogenases in living cells to form a water-soluble formazan product. The formation of formazan is proportional to the number of viable cells present in the culture. XTT is widely used in cell proliferation and cytotoxicity assays.

Mechanism of Action

The mechanism of action of XTT involves the reduction of the tetrazolium salt by mitochondrial dehydrogenases in living cells. The reduction of XTT to formazan is proportional to the number of viable cells present in the culture.
Biochemical and physiological effects:
XTT has no known biochemical or physiological effects on living cells. The reduction of XTT to formazan is a non-toxic process that does not affect cell viability or function.

Advantages and Limitations for Lab Experiments

XTT assays have several advantages over other cell viability assays. XTT assays are highly sensitive and can detect small changes in cell proliferation and cytotoxicity. XTT assays are also easy to perform and do not require specialized equipment. However, XTT assays have some limitations. XTT assays are not suitable for measuring the cytotoxicity of compounds that interfere with mitochondrial function. XTT assays are also not suitable for measuring the cytotoxicity of compounds that affect the reduction potential of cells.

Future Directions

XTT has several potential future applications in scientific research. XTT could be used in the development of new drugs and therapeutics. XTT could also be used to evaluate the efficacy of new cancer treatments. Additionally, XTT could be used in the development of new materials and nanoparticles for biomedical applications. Further research is needed to explore these potential applications of XTT in scientific research.

Synthesis Methods

The synthesis of XTT involves the reaction of 2,7-dimethyl-1,8-dioxo-3,6-dioxa-2,7-diazabicyclo[3.3.0]octane with 4-hydroxybenzaldehyde in the presence of a base. The reaction yields a yellow solid, which is then purified by recrystallization to obtain pure XTT.

Scientific Research Applications

XTT is widely used in scientific research as a tool to measure cell viability and cytotoxicity. XTT assays are commonly used to evaluate the efficacy of drugs and other compounds on cell growth and proliferation. XTT assays are also used to assess the cytotoxicity of nanoparticles and other materials.